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Compound Name: 4(15),11-Oppositadien-1-ol

Cat. No.: B1159698 Get Quote

A comprehensive review of available scientific literature reveals a significant gap in research

regarding the efficacy of the sesquiterpenoid 4(15),11-Oppositadien-1-ol as an insecticide

against various insect species. While the compound has been identified and isolated, notably

from the roots of Helan aromatica (also known as Aglaia odorata), dedicated studies evaluating

its specific insecticidal or repellent properties are not presently available in published research.

[1]

Consequently, the creation of a detailed comparison guide, including quantitative data on its

performance against other insecticides, specific experimental protocols for its bioassays, and

diagrams of its potential signaling pathways, cannot be fulfilled at this time. Such a guide

requires a foundation of experimental data that does not yet appear to exist in the scientific

domain.

While research into the insecticidal activities of essential oils from various plant species,

including those from the Bursera genus, is ongoing, these studies focus on the complex

mixtures of compounds within the oils rather than the specific effects of isolated

sesquiterpenoids like 4(15),11-Oppositadien-1-ol.[2][3][4][5] These essential oils often contain

a diverse array of monoterpenoids and sesquiterpenoids, and their overall bioactivity is the

result of the synergistic or antagonistic effects of these components.

For researchers, scientists, and drug development professionals interested in the potential of

novel natural compounds for pest management, the lack of data on 4(15),11-Oppositadien-1-
ol may represent a promising area for future investigation. Foundational research would be
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required to determine its spectrum of activity, potency, and mode of action against various

insect pests. Such studies would involve initial screening through standard bioassays, followed

by more in-depth investigations to elucidate its mechanism of action at the molecular level.

Until such research is conducted and published, a direct comparison of 4(15),11-
Oppositadien-1-ol with other insecticidal agents remains speculative. The scientific community

awaits primary research to uncover the potential of this and many other isolated natural

compounds in the ongoing search for effective and environmentally benign pest control

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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